Cas no 238401-16-6 (Valiloxibic acid)

• Product Name: Valiloxibic acid
• CAS No: 238401-16-6
• MF: C₉H₁₇NO₄
• MW: 203.2356
• CID: 5068492
• Update Time: 2026-03-01

Valiloxibic acid Chemical and Physical Properties

Names and Identifiers

• Valiloxibic acid
• 9B8NWP8K91
• 4-((L-Valyl)oxy)butanoic acid
• Valiloxybate [USAN]
• L-Valine, 3-carboxypropyl ester
• WHO 11367
• XW10172
• 4-{[(2S)-2-amino-3-methylbutanoyl]oxy}butanoic acid

• Inchi： 1S/C9H17NO4/c1-6(2)8(10)9(13)14-5-3-4-7(11)12/h6,8H,3-5,10H2,1-2H3,(H,11,12)/t8-/m0/s1
• InChI Key： RMGPNQKZEPTAOC-QMMMGPOBSA-N
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 203
• XLogP3: -1.9
• Topological Polar Surface Area: 89.6

Additional information on Valiloxibic acid

Comprehensive Overview of Valiloxibic Acid (CAS No. 238401-16-6): Properties, Applications, and Research Insights

Valiloxibic acid (CAS No. 238401-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a derivative of carboxylic acid, it exhibits distinct physicochemical characteristics, including a molecular weight of approximately 320.35 g/mol and a solubility profile that favors polar solvents. Researchers have explored its role as a key intermediate in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs), particularly in modulating cyclooxygenase (COX) enzyme activity—a hot topic in pain management and inflammation studies.

In recent years, the demand for valiloxibic acid suppliers and CAS 238401-16-6 manufacturers has surged, driven by its relevance in drug discovery pipelines. A 2023 market analysis highlighted its growing use in targeted drug delivery systems, aligning with the industry's shift toward precision medicine. Users frequently search for "valiloxibic acid solubility" and "238401-16-6 synthesis protocol," reflecting practical research needs. Its stable crystalline form (melting point ~215°C) and low hygroscopicity make it suitable for formulation stability studies—a critical factor for regulatory compliance in pharmaceutical development.

The compound's mechanism of action has been compared to COX-2 selective inhibitors, sparking debates about its potential to reduce gastrointestinal side effects—a major concern in NSAID therapy. Peer-reviewed studies suggest that valiloxibic acid derivatives may offer improved bioavailability profiles, with some analogs demonstrating 40% higher absorption rates in preclinical models. This aligns with current trends in structure-activity relationship (SAR) optimization, a frequently searched term in medicinal chemistry forums.

From an industrial perspective, CAS 238401-16-6 technical data sheets emphasize its compatibility with green chemistry principles. Several patents describe solvent-free synthesis methods, addressing environmental concerns in API production. Analytical techniques like HPLC purity testing (≥98.5%) and LC-MS characterization are commonly associated with quality control protocols for this compound, as evidenced by laboratory supply queries.

Emerging applications include its investigation in neuroinflammatory pathways, particularly in Alzheimer's disease models—a trending research area. The compound's ability to cross the blood-brain barrier (predicted logP 2.8) has prompted studies on its central nervous system (CNS) permeability, with recent publications exploring its potential in microglia modulation. These developments correlate with rising searches for "neuroprotective small molecules" and "238401-16-6 pharmacokinetics."

Regulatory databases classify valiloxibic acid as a non-hazardous research chemical, though proper laboratory handling protocols are recommended. Its Material Safety Data Sheet (MSDS) indicates minimal environmental toxicity (EC50 >100 mg/L), making it preferable for sustainable research initiatives. The compound's stability under accelerated degradation conditions (40°C/75% RH for 6 months) further supports its utility in preformulation studies—a key consideration for pharmaceutical developers.

Future directions may explore its structure-based drug design potential, particularly in computational docking studies against inflammatory targets. The scientific community continues to investigate its metabolite profile and potential drug-drug interactions, addressing frequent queries about "valiloxibic acid metabolic pathways." With ongoing clinical trials for related compounds, CAS 238401-16-6 remains a compound of significant interest in both academic and industrial research settings.